Cas no 6665-83-4 (6-Hydroxyflavone)

• Product Name: 6-Hydroxyflavone
• CAS No: 6665-83-4
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD00017329
• CID: 85741
• PubChem ID: 87571209
• Update Time: 2025-04-18

6-Hydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-phenyl-4-benzopyrone
• 6-Hydroxyflavone
• 6-hydroxy-2-phenylchromen-4-one
• HYDROXYFLAVONE, 6-(RG)
• 6-Monohydroxyflavone
• 6-Hydroxy-2-phenyl-4H-chromen-4-one
• 6-Hydroxy-2-phenyl-chromen-4-one
• MLS000738065
• 4H-1-Benzopyran-4-one, 6-hydroxy-2-phenyl-
• GPZYYYGYCRFPBU-UHFFFAOYSA-N
• NSC26744
• 148S6Z78H6
• 6-hydroxy-flavone
• 6-Hydroxy flavone
• 6 - Hydroxyflavone
• 6-hydroxyflavone-6-hf
• SCHEMBL676594
• AKOS002670169
• NCGC00179903-01
• CCG-214625
• NSC-26744
• MEGxp0_001697
• UNII-148S6Z78H6
• FLAVONE, 6-HYDROXY-
• 6665-83-4
• CHEBI:34472
• MFCD00017329
• BRD-K04253610-001-01-6
• BDBM50081950
• 6-Hydroxy-2-phenyl-4H-chromen-4-one #
• NCGC00179903-03
• HYDROXYFLAVONE, 6-
• NS00046378
• SMR000393737
• 6-Hydroxyflavone, 10
• HY-N7110
• DTXSID8022327
• 6-Hydroxyflavone, 98%
• AS-57550
• 6-Hydroxyflavone (6-HF)
• CHEMBL138649
• PD001907
• FT-0621167
• 6-HF
• NSC 26744
• CS-0030698
• BIDD:ER0190
• s3634
• H0851
• 4H-1-Benzopyran-4-one,6-hydroxy-2-phenyl-
• D90962
• Q2817908
• Diisononyladipate
• ACon1_002026
• 6-hydroxy-2-phenyl-4-oxo-4H-1-benzopyran
• EINECS 229-704-8
• HMS2764K07
• HMS3885I17
• MLSMR
• DB-054947

• MDL： MFCD00017329
• Inchi： 1S/C15H10O3/c16-11-6-7-14-12(8-11)13(17)9-15(18-14)10-4-2-1-3-5-10/h1-9,16H
• InChI Key： GPZYYYGYCRFPBU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C=CC1=2)O)=O)C1C=CC=CC=1
• BRN： 15827

Computed Properties

• Exact Mass: 238.06300
• Monoisotopic Mass: 238.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Pale yellow crystal
• Density: 1.2653 (rough estimate)
• Melting Point: 234-236 °C (lit.)
• Boiling Point: 320.83°C (rough estimate)
• Flash Point: 176.3°C
• Refractive Index: 1.5740 (estimate)
• PSA: 50.44000
• LogP: 3.16560

6-Hydroxyflavone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone